Cas no 1644-72-0 (1-Bromo-2-(Trifluoromethylthio)Benzene)

• Product Name: 1-Bromo-2-(Trifluoromethylthio)Benzene
• CAS No: 1644-72-0
• MF: C₇H₄BrF₃S
• MW: 257.070870399475
• MDL: MFCD00236347
• CID: 83857
• PubChem ID: 2779338
• Update Time: 2025-04-18

1-Bromo-2-(Trifluoromethylthio)Benzene Chemical and Physical Properties

Names and Identifiers

• (2-Bromophenyl)(trifluoromethyl)sulfane
• 2-Bromophenyl trifluoromethyl sulphide
• 1-Bromo-2-(trifluoromethylthio)benzene
• 1-Brom-2-(trifluormethyl-mercapto)-benzol
• 1-bromo-2-trifluoromethylthio-benzene
• 2-(Trifluoromethylthio)bromobenzene
• 2-bromophenyl trifluoromethyl sulfide
• PC0254
• trifluoromethyl-2-bromophenyl sulfide
• 2-BROMOPHENYL TRIFLUOROMETHYL SULPHIDE 98
• 2-Bromophenyltrifluoromethylsulfide
• 1-Bromo-2-(trifluoromethylthio)benzene, AldrichCPR
• 1-bromo-2-[(trifluoromethyl)sulfanyl]benzene
• CS-0447778
• MS-20094
• FT-0611595
• SCHEMBL3831544
• 1-bromo-2-(trifluoromethylsulfanyl)benzene
• AKOS005063447
• MFCD00236347
• 1644-72-0
• Benzene, 1-bromo-2-[(trifluoromethyl)thio]-
• DTXSID50381396
• J-500670
• IWRJVJJQWGZKMT-UHFFFAOYSA-N
• 2-BROMOPHENYLTRIFLUOROMETHYLSULPHIDE98
• STL554673
• BBL100879
• 1-Bromo-2-(Trifluoromethylthio)Benzene

• MDL： MFCD00236347
• Inchi： 1S/C7H4BrF3S/c8-5-3-1-2-4-6(5)12-7(9,10)11/h1-4H
• InChI Key： IWRJVJJQWGZKMT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1SC(F)(F)F

Computed Properties

• Exact Mass: 255.91700
• Monoisotopic Mass: 255.91692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Color/Form: Brown liquid.
• Density: 1.71
• Boiling Point: 156 ºC
• Flash Point: 48 ºC
• Refractive Index: 1.5125
• PSA: 25.30000
• LogP: 4.06100
• Sensitiveness: Stench
• Solubility: Not determined

1-Bromo-2-(Trifluoromethylthio)Benzene Security Information

• Hazard Statement： Irritant/Stench
• Hazard Category Code： 36/37/38-22
• Hazardous Material Identification：
• HazardClass：IRRITANT, STENCH
• Risk Phrases：R36/37/38